Cas no 54754-51-7 (Benzenamine, 2,3,5-trimethoxy-)

• Product Name: Benzenamine, 2,3,5-trimethoxy-
• CAS No: 54754-51-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1591764
• PubChem ID: 19092989
• Update Time: 2025-04-21

Benzenamine, 2,3,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3,5-trimethoxy-
• BBNQSYUZYQBRAO-UHFFFAOYSA-N
• 2,3,5-trimethyloxyaniline
• 54754-51-7
• 2,3,5-Trimethoxyaniline
• DB-134015
• SCHEMBL5651722

• Inchi： 1S/C9H13NO3/c1-11-6-4-7(10)9(13-3)8(5-6)12-2/h4-5H,10H2,1-3H3
• InChI Key： BBNQSYUZYQBRAO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1N)OC)OC

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers